N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)pivalamide

• IUPAC Name: N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C17H18N4O/c1-17(2,3)15(22)19-13-7-4-6-12(10-13)14-11-21-9-5-8-18-16(21)20-14/h4-11H,1-3H3,(H,19,22)
• InChI Key: HXNOZSJTSKTJHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=CC(=C1)C2=CN3C=CC=NC3=N2
• Molecular Formula: C17H18N4O
• Molecular Weight: 294.35 g/mol
• CAS No.: 847387-45-5

Description

“N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)pivalamide” is a compound that falls under the category of imidazo[1,2-a]pyrimidines. Imidazo[1,2-a]pyrimidines have received significant attention in recent years due to their varied medicinal applications. They serve as pharmacophores for many molecules with significant biological and therapeutic value.

Synthesis Analysis

Imidazo[1,2-a]pyrimidines have been synthesized through various chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation. N-(pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP and the reaction conditions were mild and metal-free.

Chemical Reactions Analysis

Imidazo[1,2-a]pyrimidines have been synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions. 3-bromoimidazopyridines were obtained in ethyl acetate via one-pot tandem cyclization/bromination when only TBHP was added.

Scientific Research Applications

Hemodynamic Parameters Study

A study investigated the hemodynamic effects of 2-[(2-Methoxy-4-methylsulfinyl)phenyl]-1H-imidazo[4,5-b]pyridine in patients with acute myocardial infarction, demonstrating its potential to reduce preload and increase cardiac output without significant side effects, suggesting applications in cardiovascular research and therapy (Nebel, Sabin, & Surawitzki, 1981).

Pharmacokinetics in Humans

Another study focused on the pharmacokinetics of Pentanedioic acid imidazolyl ethanamide in healthy volunteers, emphasizing the drug's predictable pharmacokinetics, low intraindividual variability, and a favorable safety profile. This research contributes to the understanding of the metabolism and safety of imidazole derivatives in humans (Gordeev et al., 2021).

PET Imaging in Neurodegenerative Diseases

The development of PET tracers, such as 18F-FIBT, aims to image β-amyloid depositions in neurodegenerative diseases, showcasing the role of imidazole-based compounds in advancing diagnostic approaches for conditions like Alzheimer's disease (Grimmer et al., 2018).

Carcinogenicity and Metabolism Studies

Research on the metabolism and adduct formation of heterocyclic amines, including imidazole derivatives, in humans and rodents at low doses, provides insights into the exposure risks and biological effects of these compounds, informing food safety and cancer research (Turteltaub et al., 1999).